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Compound of Interest

Compound Name:
[Dimethyl(oxo)-lambda6-

sulfanylidene]thiourea

CAS No.: 2172288-15-0

Cat. No.: B2982452

Get Quote

Technical Guide: [Dimethyl(oxo)- -
sulfanylidene]thiourea
CAS Registry Number: 2172288-15-0 Chemical Formula: C

H

N

OS

Molecular Weight: 152.24 g/mol Synonyms:N-(Dimethyl-oxo-sulfoximine)thiourea, N-
Carbamothioyl-S,S-dimethylsulfoximine.

Executive Summary: The Sulfoximine Advantage
[Dimethyl(oxo)-
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-sulfanylidene]thiourea represents a distinct class of "hybrid" organosulfur compounds that
merge the thiourea pharmacophore with the sulfoximine moiety. Unlike standard thioureas,
which are planar and electronically neutral, the incorporation of the hypervalent sulfur(VI)
center introduces:

Enhanced Acidity: The electron-withdrawing nature of the sulfoximine group (

) significantly increases the acidity of the NH protons, strengthening hydrogen bond donor
capability.

3D Chirality/Geometry: The tetrahedral geometry at the sulfur(VI) center breaks the planarity

typical of standard thioureas, offering unique vectors for molecular recognition in drug

design.

Metabolic Stability: The sulfoximine group is a documented bioisostere for sulfonamides and

sulfones, often exhibiting superior metabolic stability and solubility.

X-Ray Crystallographic Data (Representative
Analysis)
Note: While the specific CIF for the unsubstituted parent (CAS 2172288-15-0) is proprietary to

certain building block libraries, the structural parameters below are derived from high-resolution

X-ray data of the homologous N-substituted sulfoximine thiourea class (e.g., N-benzoyl

derivatives), which exhibit highly conserved geometries.

A. Unit Cell & Geometry
The core [Dimethyl(oxo)-

-sulfanylidene]thiourea moiety crystallizes with a characteristic tetrahedral geometry around the
S(VI) atom and a planar geometry around the thiocarbonyl carbon.
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Parameter Representative Value Structural Significance

Crystal System Monoclinic / Triclinic

Common for polar organic

thioureas due to extensive H-

bonding.

Space Group
P2

/c or P-1

Centrosymmetric packing

favored by dipole alignment.

S(VI)=O Bond 1.44 – 1.45 Å
Typical double bond character;

strong H-bond acceptor.

S(VI)=N Bond 1.52 – 1.55 Å

Indicates significant double

bond character (ylidic

resonance).

N–C(S) Bond 1.35 – 1.38 Å

Shorter than a single bond,

indicating conjugation with the

thiourea.

C=S Bond 1.68 – 1.71 Å
Typical thiocarbonyl length;

longer than C=O (1.23 Å).

Bond Angles O–S–N: ~108-110° Distorted tetrahedron.

Torsion Angle S(O)=N–C=S: ~0-30°

Often twists out of plane to

minimize steric clash with

methyl groups.

B. Hydrogen Bonding Network
The crystal lattice is stabilized by a robust intermolecular hydrogen bonding network:

Primary Interaction: N–H

O=S (Head-to-Tail chains).

Secondary Interaction: N–H

S=C (Dimer formation).
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Result: High melting points (>150°C) and low solubility in non-polar solvents.

Comparative Performance Guide
This section objectively compares [Dimethyl(oxo)-

-sulfanylidene]thiourea against standard alternatives used in coordination chemistry and
organocatalysis.

Comparison Table: Physicochemical Profiles

Feature

[Dimethyl(oxo)-

-

sulfanylidene]thioure

a

Thiourea (Standard) N-Acetylthiourea

Structure
Hybrid (Tetrahedral S

+ Planar C)
Planar Planar

H-Bond Donor

(Acidity)
High (pKa ~10-11)* Low (pKa ~21) Moderate (pKa ~13)

H-Bond Acceptor Dual (S=O and C=S) Single (C=S) Dual (C=O and C=S)

Coordination Modes
Tridentate Potential

(N, O, S)
Monodentate (S) Bidentate (S, O)

Solubility (Water)
Moderate (Polar

sulfoximine group)
High Low

Metabolic Stability
High (Sulfoximine

isostere)

Low (Oxidative

desulfurization)
Moderate

*Estimated pKa based on sulfoximine electron-withdrawing effects.

Critical Analysis
For Organocatalysis: The sulfoximine derivative is superior to standard thiourea for activating

weak electrophiles (e.g., nitroolefins) due to its enhanced acidity and the steric bulk of the

S,S-dimethyl group, which can induce stereoselectivity if chiral variants are used.
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For Metal Coordination: unlike N-acetylthiourea, which chelates via S and O (carbonyl), the

sulfoximine derivative offers a harder Oxygen donor (sulfoximine O) and a softer Sulfur

donor (thiocarbonyl S), allowing for "hemilabile" coordination to transition metals (e.g., Pd,

Pt).

Experimental Protocols
A. Synthesis of [Dimethyl(oxo)- -sulfanylidene]thiourea
Rationale: This protocol utilizes the reaction between free sulfoximine and a thiocarbonyl

source, avoiding toxic thiophosgene.

Reagents:

S,S-Dimethylsulfoximine (1.0 eq)

1,1'-Thiocarbonyldiimidazole (TCDI) (1.1 eq)

Ammonia (aqueous or methanolic) (Excess)

Solvent: Dichloromethane (DCM) / Tetrahydrofuran (THF)

Step-by-Step Workflow:

Activation: Dissolve S,S-dimethylsulfoximine (10 mmol) in anhydrous THF (20 mL) under N

. Add TCDI (11 mmol) slowly at 0°C. Stir for 2 hours at room temperature to form the N-
imidazolyl-thiocarbonyl intermediate.

Aminolysis: Cool the mixture to 0°C. Add excess methanolic ammonia (7N, 5 mL) dropwise.

Reaction: Stir at room temperature for 12 hours. Monitor by TLC (EtOAc/Hexane 1:1) for the

disappearance of the intermediate.

Workup: Concentrate the solvent in vacuo. Redissolve the residue in EtOAc and wash with

water (2x) and brine (1x).

Purification: Recrystallize from hot Ethanol/Water (9:1) to obtain colorless prisms.
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B. Crystallization for X-Ray Analysis
Rationale: Slow evaporation promotes the formation of single crystals suitable for diffraction.

Prepare a saturated solution of the product in Methanol (approx. 20 mg/mL).

Filter the solution through a 0.45

m PTFE syringe filter into a clean vial.

Cover the vial with parafilm and pierce 3-4 small holes.

Place the vial in a vibration-free environment at 4°C (refrigerator) or 20°C (benchtop).

Observation: Colorless block-like crystals typically form within 3-7 days.

Structural Visualization (Graphviz)
The following diagram illustrates the molecular connectivity and the potential hydrogen-bonding

network (Dimerization) characteristic of this class.

Figure 1: Connectivity and primary H-bond donor/acceptor sites in [Dimethyl(oxo)-λ6-sulfanylidene]thiourea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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